Cas no 116374-66-4 (1,3-Propanediamine,N3-(4-fluoro-1-nitro-9-acridinyl)-N1,N1-dimethyl-)
116374-66-4 structure
Product Name:1,3-Propanediamine,N3-(4-fluoro-1-nitro-9-acridinyl)-N1,N1-dimethyl-
CAS No:116374-66-4
MF:C18H19FN4O2
MW:342.367467164993
CID:205084
PubChem ID:146589
Update Time:2025-04-19
1,3-Propanediamine,N3-(4-fluoro-1-nitro-9-acridinyl)-N1,N1-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Propanediamine,N3-(4-fluoro-1-nitro-9-acridinyl)-N1,N1-dimethyl-
- 1,3-propanediamine, N~3~-(4-fluoro-1-nitro-9-acridinyl)-N~1~,N~1~-dimethyl-
- N'-(4-Fluoro-1-nitroacridin-9-yl)-N,N-dimethylpropane-1,3-diamine
- 1,3-Propanediamine, N,N-dimethyl-N'-(4-fluoro-1-nitro-9-acridinyl)-
- 1,3-PROPANEDIAMINE, N3-(4-FLUORO-1-NITRO-9-ACRIDINYL)-N1,N1-DIMETHYL-
- CCRIS 3389
- 1,3-Propanediamine, N'-(4-fluoro-1-nitro-9-acridinyl)-N,N-dimethyl-
- CHEMBL103310
- N'-(4-Fluoro-1-nitro-9-acridinyl)-N,N-dimethyl-1,3-propanediamine
- N,N-Dimethyl-N'-(4-fluoro-1-nitro-9-acridinyl)-1,3-propanediamine
- NZP3REA98A
- N3-(4-Fluoro-1-nitro-9-acridinyl)-N1,N1-dimethyl-1,3-propanediamine
- UNII-NZP3REA98A
- DTXSID00903562
- 116374-66-4
- BRN 4208914
- Q27893347
-
- Inchi: 1S/C18H19FN4O2/c1-22(2)11-5-10-20-17-12-6-3-4-7-14(12)21-18-13(19)8-9-15(16(17)18)23(24)25/h3-4,6-9H,5,10-11H2,1-2H3,(H,20,21)
- InChI Key: KJZXYAAANXOWCW-UHFFFAOYSA-N
- SMILES: FC1=CC=C(C2C1=NC1C=CC=CC=1C=2NCCCN(C)C)[N+](=O)[O-]
Computed Properties
- Exact Mass: 342.14937
- Monoisotopic Mass: 342.149
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 25
- Rotatable Bond Count: 5
- Complexity: 459
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 74Ų
Experimental Properties
- Density: 1.318
- Boiling Point: 526.6°Cat760mmHg
- Flash Point: 272.3°C
- Refractive Index: 1.682
- PSA: 71.3
1,3-Propanediamine,N3-(4-fluoro-1-nitro-9-acridinyl)-N1,N1-dimethyl- Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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